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Compound of Interest

Compound Name: Motilin (26-47), human, porcine

Cat. No.: B549804

Application Notes and Protocols for Motilin (26-
47)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, preparation, and
experimental use of Motilin (26-47), a C-terminal fragment of the motilin peptide. This

document is intended to guide researchers in pharmacology, gastroenterology, and metabolic
research.

Product Information and Storage

Chemical Properties of Motilin (26-47)
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Property Value Reference
Molecular Formula C120H188N34035S [1]
Molecular Weight 2699.07 g/mol [1]
Phe-Val-Pro-lle-Phe-Thr-Tyr-
Gly-Glu-Leu-GIn-Arg-Met-GIn-
Sequence [1]
Glu-Lys-Glu-Arg-Asn-Lys-Gly-
GlIn
Appearance White to off-white solid [1]
CAS Number 52906-92-0 [1]
Solubility and Storage
Solvent Solubility Notes
Ultrasonic assistance may be
required. Use freshly opened,
DMSO 50 mg/mL (18.52 mM)

anhydrous DMSO as the
compound is hygroscopic.[1][2]

Storage Conditions

Form Storage Temperature Shelf Life
Powder -80°C 2 years
-20°C 1 year

Stock Solution (in DMSO) -80°C 6 months
-20°C 1 month

Store in a sealed container, away from moisture. For stock solutions, aliquot to avoid repeated

freeze-thaw cycles.[1][2]
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Mechanism of Action and Signaling Pathway

Motilin (26-47) is an agonist of the motilin receptor (MTLR), a G protein-coupled receptor
(GPCR).[1] The moatilin receptor is coupled to the Gaqg subunit.[3] Upon agonist binding, Gaq
activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IPs binds to its
receptors on the endoplasmic reticulum, leading to the release of stored intracellular calcium
(Ca?*).[4] This increase in cytosolic Ca2* is a key event in mediating the physiological effects of
motilin, such as smooth muscle contraction.[4][5]
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Euthanize Animal

A

Dissect lleum Segment
(2-3 cm)

Record Stable Baseline

Add Motilin (26-47)
(Cumulative Concentrations)

ext concentration

Record Contractions

after max concentration

Analyze Data
(Concentration-Response Curve)
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Seed CHO-MTLR Cells
in 96-well Plate

'

Incubate Overnight
(37°C, 5% CO2)

Place Plates in
Fluorescent Plate Reader

Read Baseline Fluorescence

Add Motilin (26-47)
and Read Fluorescence

Analyze Data
(Dose-Response Curve, ECso)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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